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Compound of Interest

Compound Name:
2,4-Dichloro-6-fluoro-3-

methylquinoline

CAS No.: 1259438-77-1

Cat. No.: B2450605

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 2,4-Dichloro-6-fluoro-3-methylquinoline as a Halogenated

Hazardous Waste. Under no circumstances should this compound be disposed of via municipal

sinks, trash, or evaporation.

This compound presents specific risks due to its halogen content (Chlorine and Fluorine).[1][2]

Improper disposal or combustion can release hydrogen chloride (HCl), hydrogen fluoride (HF),

and nitrogen oxides (NOx), posing severe respiratory and environmental hazards.

Core Prohibitions (The "Never" List):

NEVER mix with strong oxidizing agents (e.g., concentrated nitric acid, permanganates).

NEVER dispose of down the drain (aquatic toxicity risk).[1]

NEVER autoclave waste containing this compound (risk of volatilizing toxic halides).[1]
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Chemical Profile & Hazard Identification
Effective disposal requires accurate characterization.[1] Use the data below to complete

hazardous waste tags.

Parameter Specification

CAS Number 1259441-58-1

Molecular Formula C₁₀H₆Cl₂FN

Physical State Solid (Powder/Crystalline)

Solubility
Low in water; soluble in organic solvents

(DMSO, DCM, Methanol)

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319), STOT

SE 3 (H335)

Combustion Byproducts

Hydrogen Chloride (HCl), Hydrogen Fluoride

(HF), Nitrogen Oxides (NOx), Carbon Monoxide

(CO)

GHS Hazard Classification[1][3][4]
Signal Word: WARNING

H302: Harmful if swallowed.[1][3]

H315: Causes skin irritation.[1][3][4][5]

H319: Causes serious eye irritation.[1][3][4][5][6]

H335: May cause respiratory irritation.[1][3]

H410: Very toxic to aquatic life with long-lasting effects (Precautionary assignment for

halogenated heterocycles).[1][7]

Personal Protective Equipment (PPE) Matrix
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Before handling waste containers, verify the following PPE is active.

Protection Zone Requirement Rationale

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Prevents inhalation of dust or

volatile organic vapors.[1]

Hand
Double Nitrile Gloves (0.11

mm min)

Quinoline derivatives can

penetrate standard latex;

double layering provides

breakthrough protection.[1]

Eye Chemical Splash Goggles
Protects against dust ingress

and splashes if in solution.[1]

Body
Lab Coat (Buttoned) + Long

Pants

Prevents dermal absorption via

dust settling on clothing.[1]

Waste Segregation & Disposal Workflow
The presence of Fluorine and Chlorine mandates a specific disposal stream.[1] Do not

commingle with non-halogenated solvents.[1][2][8]

Decision Logic: Solid vs. Liquid Waste
The following diagram outlines the critical decision points for segregating this chemical.
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Waste Generation:
2,4-Dichloro-6-fluoro-3-methylquinoline

Is the waste Solid or Liquid?

SOLID WASTE

Solid/Powder

LIQUID WASTE
(Dissolved in Solvent)

Solution

Container: Wide-mouth HDPE or Glass Jar

Label: 'Toxic Solid, Organic, Halogenated'
Constituents: 2,4-Dichloro-6-fluoro-3-methylquinoline

Satellite Accumulation Area
(Secondary Containment)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Stream A: Halogenated Solvent Waste

Yes

Stream B: Non-Halogenated Solvent Waste
(Only if <2% Halogen content)

No

CRITICAL OVERRIDE:
Presence of F/Cl atoms in solute

requires Halogenated Stream

EHS / HazMat Pickup
(Incineration with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 2,4-Dichloro-6-fluoro-3-methylquinoline waste. Note

the critical override for liquid waste: the halogenated nature of the solute dictates the waste

stream, regardless of the solvent.

Detailed Procedural Protocols
Protocol A: Solid Waste Disposal (Pure
Substance/Contaminated Solids)
Applicability: Expired pure chemical, contaminated weighing boats, paper towels, and silica gel

from chromatography.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or clear glass jar

with a screw-top lid.[1]

Transfer:

Perform all transfers inside a fume hood to capture dust.[1]

Use a disposable spatula or scoop.[1]

Do not sweep dust into the air; use a damp paper towel to wipe surfaces and add the

towel to the waste.

Labeling:

Attach a hazardous waste tag immediately.[1]

Chemical Name: Write "2,4-Dichloro-6-fluoro-3-methylquinoline". Do not use

abbreviations or chemical structures alone.

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Storage: Close lid tightly. Place in secondary containment (plastic bin) to capture potential

leaks.[1]
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Protocol B: Liquid Waste Disposal (Reaction
Mixtures/Mother Liquors)
Applicability: Solutions in DCM, Ethyl Acetate, Methanol, or DMSO.

Stream Identification: Because the solute contains Chlorine and Fluorine, the entire solution

must be classified as Halogenated Solvent Waste, even if the solvent itself is non-

halogenated (e.g., Methanol).

Compatibility Check: Ensure the waste container does not contain strong acids or oxidizers.

[1][8]

Transfer:

Use a funnel with a splash guard.[1]

Leave at least 10% headspace in the container for thermal expansion.[1]

Labeling:

List all solvents by percentage (e.g., "95% Dichloromethane, 5% Methanol").

Add "Trace: 2,4-Dichloro-6-fluoro-3-methylquinoline".[1]

Protocol C: Spill Response (Emergency)
Minor Spill (< 5g/5mL):

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, goggles, and lab coat.[9]

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion.[1] Scoop into a bag.

Liquid: Cover with absorbent pads or vermiculite.[1]
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Clean: Wipe area with soap and water.[1][3] Dispose of all cleanup materials as Solid

Hazardous Waste.

Major Spill (> 5g/5mL) or Outside Fume Hood:

Evacuate: Clear the area immediately.

Isolate: Close doors and post "Do Not Enter" signage.

Contact: Call EHS/Security immediately. Do not attempt cleanup without respiratory

protection (N95/P100 minimum, potentially SCBA depending on volatility).

Regulatory & Compliance Context
EPA/RCRA Classification (USA): While this specific CAS is not a "P-listed" or "U-listed" waste

by default, it exhibits characteristics of toxicity.[1] Under the "Cradle-to-Grave" liability (RCRA),

the generator is responsible for proper characterization.[1]

Destruction Method: The only acceptable destruction method is High-Temperature

Incineration at a permitted facility equipped with acid gas scrubbers to neutralize the HF and

HCl generated during combustion.[1]

Transport (DOT):

Proper Shipping Name: Toxic solids, organic, n.o.s. (2,4-Dichloro-6-fluoro-3-
methylquinoline)[1]

Hazard Class: 6.1 (Keep away from food/feedstuffs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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